![molecular formula C7H7Cl2F3N2 B6221111 [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride CAS No. 936220-75-6](/img/no-structure.png)
[2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride
Overview
Description
[2-Chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride, also known as 2-CTP, is a synthetic compound with a wide range of applications in the chemical and pharmaceutical industries. It is a highly reactive compound that is used in the synthesis of pharmaceuticals, antibiotics, and other compounds. In addition, 2-CTP has been used in the development of new drugs and in the investigation of biochemical and physiological effects.
Scientific Research Applications
[2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride has been used extensively in scientific research in the areas of drug discovery and development, biochemistry, and physiology. It has been used in the synthesis of antibiotics, anti-cancer drugs, and other compounds. In addition, [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride has been used in research on the mechanisms of action of drugs, the biochemical and physiological effects of drugs, and the development of new drugs.
Mechanism of Action
[2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride is a highly reactive compound that is capable of forming covalent bonds with other molecules. It has been shown to be a potent inhibitor of several enzymes, including cytochrome P450 enzymes, and has been used in the study of enzyme-catalyzed reactions. In addition, it has been used to study the effects of drugs on the nervous system, as well as the biochemical and physiological effects of drugs.
Biochemical and Physiological Effects
[2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride has been used in the study of the biochemical and physiological effects of drugs. It has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, and has been used to study the effects of drugs on the nervous system. In addition, [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride has been used to study the effects of drugs on the endocrine system, the cardiovascular system, and the immune system.
Advantages and Limitations for Lab Experiments
[2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride is a highly reactive compound that is capable of forming covalent bonds with other molecules. It is a potent inhibitor of several enzymes, including cytochrome P450 enzymes, and has been used in the study of enzyme-catalyzed reactions. However, [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride is a highly toxic compound and must be handled with caution. In addition, due to its reactivity, it is difficult to store and use in laboratory experiments.
Future Directions
The potential future directions for [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride include the development of new drugs and the investigation of the biochemical and physiological effects of drugs. In addition, [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride could be used in the development of new antibiotics and anti-cancer drugs. Furthermore, [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride could be used in the investigation of the mechanisms of action of drugs, as well as the development of new drugs. Finally, [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride could be used to study the effects of drugs on the nervous system, the endocrine system, the cardiovascular system, and the immune system.
Synthesis Methods
[2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride can be synthesized by a variety of methods, including the reaction of trifluoromethylbenzene with hydrazine hydrate in the presence of an acid catalyst. The reaction of [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride with acetic anhydride results in the formation of the corresponding acetyl derivative. Other methods of synthesis include the reaction of trifluoromethylbenzene with hydrazine hydrate and a base catalyst, and the reaction of trifluoromethylbenzene with hydrazine hydrochloride and a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride involves the reaction of 2-chloro-3-(trifluoromethyl)aniline with hydrazine hydrate in the presence of hydrochloric acid.", "Starting Materials": [ "2-chloro-3-(trifluoromethyl)aniline", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "To a solution of 2-chloro-3-(trifluoromethyl)aniline in hydrochloric acid, hydrazine hydrate is added dropwise with stirring.", "The reaction mixture is heated to reflux for several hours.", "The resulting precipitate is filtered and washed with water.", "The product is then recrystallized from ethanol to obtain [2-chloro-3-(trifluoromethyl)phenyl]hydrazine hydrochloride as a white solid." ] } | |
CAS RN |
936220-75-6 |
Molecular Formula |
C7H7Cl2F3N2 |
Molecular Weight |
247 |
Purity |
95 |
Origin of Product |
United States |
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